Cas no 2034530-12-4 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2034530-12-4
• MF: C₁₄H₁₃ClF₃NO₃S₂
• MW: 399.836130857468
• CID: 5352942
• Update Time: 2025-06-11

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-3-(trifluoromethyl)benzenesulfonamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzenesulfonamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H13ClF3NO3S2/c1-22-11(12-5-6-13(15)23-12)8-19-24(20,21)10-4-2-3-9(7-10)14(16,17)18/h2-7,11,19H,8H2,1H3
• InChI Key： IKEGYNUYICLMJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNS(C2C=CC=C(C(F)(F)F)C=2)(=O)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 512
• XLogP3: 3.8
• Topological Polar Surface Area: 92

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2034530-12-4)

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide, identified by its CAS number 2034530-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-chlorothiophen-2-yl group and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The sulfonamide moiety is a key pharmacophore in many drugs, known for its ability to interact with biological targets and modulate physiological processes. In the case of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide, the combination of the 5-chlorothiophen-2-yl group and the trifluoromethyl group enhances its potential as a lead compound in drug discovery. These structural elements not only influence the electronic properties of the molecule but also play a crucial role in determining its solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins, which is essential for developing new therapeutic agents. The presence of the 5-chlorothiophen-2-yl group, in particular, has been associated with enhanced binding affinity in certain enzyme systems, making this compound a promising candidate for further exploration.

In addition to its structural significance, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been studied for its potential applications in various therapeutic areas. For instance, sulfonamides have shown efficacy in treating infections caused by Gram-negative bacteria due to their ability to inhibit bacterial growth by interfering with essential metabolic pathways. The incorporation of the trifluoromethyl group further enhances the antimicrobial properties of this compound, making it a valuable asset in the fight against drug-resistant pathogens.

The synthesis of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has improved the efficiency of these processes. These methods not only streamline the synthesis but also minimize side reactions, leading to a more sustainable production process.

Ongoing research is focused on exploring the pharmacological profile of this compound. Studies have begun to investigate its effects on various biological pathways, including those involved in inflammation and cancer. The interaction between the sulfonamide moiety and biological targets such as enzymes and receptors is being thoroughly examined to understand how it modulates these pathways. This information is crucial for designing derivatives with improved efficacy and reduced side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide interacts with specific proteins. These simulations provide insights into binding affinities and potential mechanisms of action, which are essential for guiding experimental studies. By integrating computational methods with traditional wet-lab approaches, researchers can accelerate the discovery process and bring new drugs to market more quickly.

The environmental impact of chemical compounds is also a growing concern in pharmaceutical research. Efforts are being made to develop synthetic routes that are more environmentally friendly and sustainable. The use of green chemistry principles has led to innovations in synthetic methodologies that reduce waste and minimize energy consumption. These advancements are not only beneficial from an environmental perspective but also improve the economic viability of drug production.

In conclusion, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2034530-12-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research into various therapeutic applications. With ongoing studies exploring its biological activity and synthetic optimizations improving production efficiency, this compound holds great potential for contributing to future medical breakthroughs.